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Compound of Interest

Compound Name: Lys-[Des-Arg9]Bradykinin (TFA)

Cat. No.: B8134352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lys-[Des-Arg9]Bradykinin trifluoroacetate salt (TFA) is a potent and selective agonist for the

bradykinin B1 receptor (B1R), a G-protein coupled receptor involved in a variety of

physiological and pathological processes, including inflammation, pain, and cardiovascular

regulation.[1][2][3] The B1 receptor is typically expressed at low levels in healthy tissues but is

significantly upregulated in response to tissue injury and pro-inflammatory stimuli.[1] This

makes Lys-[Des-Arg9]Bradykinin TFA a valuable tool for studying the role of the B1R in these

conditions and for the development of novel therapeutics targeting this pathway.

This document provides detailed protocols for the preparation of a stock solution of Lys-[Des-

Arg9]Bradykinin TFA, ensuring accurate and reproducible experimental results.

Chemical Properties and Data
Accurate preparation of a stock solution begins with a clear understanding of the chemical

properties of the peptide. The molecular weight of Lys-[Des-Arg9]Bradykinin can vary

depending on the presence of the TFA counter-ion. It is crucial to use the molecular weight that

includes the TFA salt for accurate concentration calculations, as this is the form that is weighed.
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Property Value Source

Molecular Formula C54H75F6N13O15 [1]

Molecular Weight (with TFA) 1260.24 g/mol

Appearance White to off-white powder Generic

Purity ≥95% (HPLC) Generic

Note: The molecular weight can vary slightly between batches and suppliers. Always refer to

the Certificate of Analysis (CoA) provided with your specific lot of the compound for the most

accurate molecular weight.

Solubility and Stability
Proper dissolution and storage are critical for maintaining the biological activity of the peptide.

Solvent Solubility

DMSO (Dimethyl Sulfoxide) ≥ 25 mg/mL

DMF (Dimethylformamide) ≥ 25 mg/mL

Ethanol ≥ 20 mg/mL

PBS (Phosphate-Buffered Saline, pH 7.2) ≥ 10 mg/mL

Storage Condition Shelf Life (Powder) Shelf Life (in Solvent)

-20°C 1 year 1 month

-80°C 2 years 6 months

Note: For cellular assays, the final concentration of DMSO should be kept low (typically <0.5%)

to avoid cytotoxicity. If using water as the solvent for the final working solution, it is

recommended to filter and sterilize it through a 0.22 µm filter before use. Peptides containing

methionine or cysteine should not be dissolved in DMSO as it may cause oxidation.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Lys-[Des-Arg9]Bradykinin

TFA in DMSO.

Materials:

Lys-[Des-Arg9]Bradykinin TFA powder

Anhydrous/molecular sieve-dried DMSO

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Lys-[Des-Arg9]Bradykinin TFA

powder to room temperature to prevent condensation of moisture.

Weighing the Peptide: Carefully weigh out the desired amount of the peptide powder using

an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 1.26 mg of Lys-[Des-Arg9]Bradykinin TFA (based on a molecular weight of 1260.24

g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the peptide powder. For 1.26 mg of the peptide, add 100 µL of DMSO to achieve a 10 mM

concentration.

Dissolution: Gently vortex the solution or pipette up and down to ensure the peptide is

completely dissolved. Avoid vigorous mixing to minimize the introduction of air bubbles. If

necessary, brief sonication can be used to aid dissolution.
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Aliquoting: Once the peptide is fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the peptide.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Protect from light.

Experimental Workflow
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Caption: Workflow for preparing and using Lys-[Des-Arg9]Bradykinin TFA.

Bradykinin B1 Receptor Signaling Pathway
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Lys-[Des-Arg9]Bradykinin TFA exerts its effects by binding to the B1 receptor, a G-protein

coupled receptor (GPCR). Activation of the B1R initiates a signaling cascade that leads to an

increase in intracellular calcium concentration via the inositol 1,4,5-triphosphate (IP3) receptor,

ultimately resulting in various cellular responses.
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Caption: Simplified Bradykinin B1 Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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